Cas no 941985-51-9 (N-{5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-2,6-difluorobenzamide)
941985-51-9 structure
Product Name:N-{5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-2,6-difluorobenzamide
CAS No:941985-51-9
MF:C14H15F2N3O2S
MW:327.349608659744
CID:5947830
PubChem ID:18562114
Update Time:2023-11-23
N-{5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-2,6-difluorobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-{5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-2,6-difluorobenzamide
- Benzamide, 2,6-difluoro-N-[[5-[(1-methylpropyl)thio]-1,3,4-oxadiazol-2-yl]methyl]-
- AKOS024617745
- 941985-51-9
- F1885-0617
- N-[(5-butan-2-ylsulfanyl-1,3,4-oxadiazol-2-yl)methyl]-2,6-difluorobenzamide
- N-((5-(sec-butylthio)-1,3,4-oxadiazol-2-yl)methyl)-2,6-difluorobenzamide
- N-{[5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl}-2,6-difluorobenzamide
-
- Inchi： 1S/C14H15F2N3O2S/c1-3-8(2)22-14-19-18-11(21-14)7-17-13(20)12-9(15)5-4-6-10(12)16/h4-6,8H,3,7H2,1-2H3,(H,17,20)
- InChI Key： NNSBDCOLQWKTAJ-UHFFFAOYSA-N
- SMILES： C(NCC1=NN=C(SC(C)CC)O1)(=O)C1=C(F)C=CC=C1F
Computed Properties
- Exact Mass: 327.08530423g/mol
- Monoisotopic Mass: 327.08530423g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 93.3Ų
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- pka: 10.53±0.46(Predicted)
N-{5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-2,6-difluorobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1885-0617-2μmol |
N-{[5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl}-2,6-difluorobenzamide |
941985-51-9 | 90%+ | 2μl |
$85.5 | 2023-05-17 | |
| Life Chemicals | F1885-0617-5μmol |
N-{[5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl}-2,6-difluorobenzamide |
941985-51-9 | 90%+ | 5μl |
$94.5 | 2023-05-17 | |
| Life Chemicals | F1885-0617-10μmol |
N-{[5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl}-2,6-difluorobenzamide |
941985-51-9 | 90%+ | 10μl |
$103.5 | 2023-05-17 | |
| Life Chemicals | F1885-0617-20μmol |
N-{[5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl}-2,6-difluorobenzamide |
941985-51-9 | 90%+ | 20μl |
$118.5 | 2023-05-17 | |
| Life Chemicals | F1885-0617-1mg |
N-{[5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl}-2,6-difluorobenzamide |
941985-51-9 | 90%+ | 1mg |
$81.0 | 2023-05-17 | |
| Life Chemicals | F1885-0617-2mg |
N-{[5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl}-2,6-difluorobenzamide |
941985-51-9 | 90%+ | 2mg |
$88.5 | 2023-05-17 | |
| Life Chemicals | F1885-0617-3mg |
N-{[5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl}-2,6-difluorobenzamide |
941985-51-9 | 90%+ | 3mg |
$94.5 | 2023-05-17 | |
| Life Chemicals | F1885-0617-4mg |
N-{[5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl}-2,6-difluorobenzamide |
941985-51-9 | 90%+ | 4mg |
$99.0 | 2023-05-17 | |
| Life Chemicals | F1885-0617-5mg |
N-{[5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl}-2,6-difluorobenzamide |
941985-51-9 | 90%+ | 5mg |
$103.5 | 2023-05-17 | |
| Life Chemicals | F1885-0617-10mg |
N-{[5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl}-2,6-difluorobenzamide |
941985-51-9 | 90%+ | 10mg |
$118.5 | 2023-05-17 |
N-{5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-2,6-difluorobenzamide Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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